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Compound of Interest

Compound Name: Sodium acrylate

Cat. No.: B3431311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium acrylate, focusing on its

chemical identity, safety data, and handling protocols. The information is compiled and

presented to be a critical resource for laboratory and research applications.

Chemical Identification and Properties
Sodium acrylate is the sodium salt of acrylic acid.[1][2] It is a white to off-white solid, often in

powder form, and is soluble in water.[1][3]

Table 1: Chemical Identifiers for Sodium Acrylate
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Identifier Value Reference

CAS Number 7446-81-3 [1][2][4][5]

EC Number 231-209-7 [4]

Molecular Formula C₃H₃NaO₂ [1][4]

Molecular Weight 94.04 g/mol [1][4]

IUPAC Name sodium;prop-2-enoate [4]

Synonyms Acrylic acid sodium salt [3]

InChI

InChI=1S/C3H4O2.Na/c1-2-

3(4)5;/h2H,1H2,

(H,4,5);/q;+1/p-1

[1][4]

InChIKey
NNMHYFLPFNGQFZ-

UHFFFAOYSA-M
[1][4]

Canonical SMILES C=CC(=O)[O-].[Na+] [1][4]

Table 2: Physicochemical Properties of Sodium Acrylate

Property Value Reference

Physical State
Solid, White to Off-White

Powder
[1][3]

Melting Point >300 °C (decomposes) [1][6][7]

Water Solubility 479 g/L at 20°C [1]

Density 1.528 g/cm³ at 20°C [1]

LogP 0.46 at 25°C [1]

Safety Data Sheet (SDS) Summary
The following sections summarize the critical safety information derived from the Safety Data

Sheet for sodium acrylate.
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Sodium acrylate is considered a hazardous substance.[8] The primary hazards are:

Eye Irritation: Causes serious eye irritation.[9]

Skin Irritation: Irritating to the skin.[5][8]

Respiratory Tract Irritation: Irritating to the respiratory system.[5][8]

Aquatic Toxicity: Very toxic to aquatic life.[7]

Table 3: GHS Hazard Statements and Precautionary Statements
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Category Code Statement Reference

Hazard Statement H315 Causes skin irritation.

Hazard Statement H319
Causes serious eye

irritation.
[9]

Hazard Statement H335
May cause respiratory

irritation.

Hazard Statement H400
Very toxic to aquatic

life.
[7]

Precautionary

Statement
P261 Avoid breathing dust.

Precautionary

Statement
P273

Avoid release to the

environment.
[7]

Precautionary

Statement
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Precautionary

Statement
P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[9]

Precautionary

Statement
P391 Collect spillage. [7]

Precautionary

Statement
P501

Dispose of

contents/container to

an approved waste

disposal plant.

[7]
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Table 4: Acute Toxicity Data

Route Species Value Reference

Oral LD50 Rat (male and female) > 5,000 mg/kg [6][7]

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed methodologies for handling sodium acrylate and responding to exposure incidents

are critical for laboratory safety.

A standardized protocol for donning and using PPE is essential when working with sodium
acrylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/msds/sodium-acrylate.htm
https://aksci.com/sds/R624_SDS.pdf
https://www.benchchem.com/product/b3431311?utm_src=pdf-body
https://www.benchchem.com/product/b3431311?utm_src=pdf-body
https://www.benchchem.com/product/b3431311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling
Sodium Acrylate

Ensure Adequate Ventilation
(Fume Hood or Local Exhaust)

Wear Chemical Resistant Gloves
(Nitrile, Neoprene)

Wear Chemical Safety Goggles
(ANSI Z87.1 approved)

Wear Lab Coat and Closed-toe Shoes

Use NIOSH-approved Respirator
if dust is generated

Proceed with Experiment
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Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention
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Spill Detected

Is Spill Major?

Minor Spill Protocol

No

Major Spill Protocol

Yes

Wear Full PPE Evacuate Area

Dry Cleanup (Sweep/Vacuum)

Containerize and Label Waste

Spill Contained

Alert Emergency Services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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